Cas no 938515-43-6 (N1-(2-methylphenyl)-β-alaninamide)

• Product Name: N1-(2-methylphenyl)-β-alaninamide
• CAS No: 938515-43-6
• MF: C₁₀H₁₄N₂O
• MW: 178.230962276459
• CID: 1087414
• PubChem ID: 17608444
• Update Time: 2025-04-20

N1-(2-methylphenyl)-β-alaninamide Chemical and Physical Properties

Names and Identifiers

• 3-Amino-N-(o-tolyl)propanamide
• 3-amino-N-(2-methylphenyl)propanamide
• 3-Amino-N-(2-methylphenyl)propanamidehydrochloride
• N~1~-(2-methylphenyl)-beta-alaninamide(SALTDATA: HCl)
• 938515-43-6
• CS-0118565
• AKOS000104248
• N~1~-(2-methylphenyl)-beta-alaninamide
• DB-410707
• STL411771
• N-(2-methylphenyl)-beta-alaninamide
• N1-(2-methylphenyl)-β-alaninamide

• MDL： MFCD09726167
• Inchi： 1S/C10H14N2O/c1-8-4-2-3-5-9(8)12-10(13)6-7-11/h2-5H,6-7,11H2,1H3,(H,12,13)
• InChI Key： PSQUNFLUKZJFHW-UHFFFAOYSA-N
• SMILES： O=C(CCN)NC1C=CC=CC=1C

Computed Properties

• Exact Mass: 178.110613074g/mol
• Monoisotopic Mass: 178.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 55.1Ų